N'-(2,6-difluorophenyl)-N,N-diethylethanediamide

• IUPAC Name: N-(2,6-difluorophenyl)-N',N'-diethyloxamide
• InChI: InChI=1S/C12H14F2N2O2/c1-3-16(4-2)12(18)11(17)15-10-8(13)6-5-7-9(10)14/h5-7H,3-4H2,1-2H3,(H,15,17)
• InChI Key: ODZASSNMNUIAPC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=C(C=CC=C1F)F
• Molecular Formula: C12H14F2N2O2
• Molecular Weight: 256.25 g/mol

Description

N'-(2,6-difluorophenyl)-N,N-diethylethanediamide, commonly known as DFE or difluoroethane, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the family of amides and is widely used as a solvent in various industries. The chemical formula of DFE is C10H16F2N2, and its molecular weight is 198.25 g/mol.

Mechanism of Action

DFE is a nonpolar solvent that can dissolve a wide range of organic compounds. It is believed that the mechanism of action of DFE involves the formation of hydrogen bonds between the solvent and the solute. The nonpolar nature of DFE also allows it to dissolve nonpolar compounds such as oils and fats.
Biochemical and Physiological Effects:
DFE has been found to have several biochemical and physiological effects. It has been shown to have antioxidant properties and can protect cells from oxidative stress. DFE has also been found to have anti-inflammatory properties and can reduce inflammation in various tissues. Additionally, DFE has been found to have antitumor properties and can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

DFE has several advantages for use in lab experiments. It is a nonpolar solvent that can dissolve a wide range of organic compounds, making it useful for the extraction and purification of natural products. DFE is also an excellent reagent for organic synthesis, and it has been found to be effective in various reactions. However, DFE has some limitations. It is a toxic compound and should be handled with care. Additionally, DFE is not a suitable solvent for polar compounds, and it may not be effective in reactions involving polar reagents.

Future Directions

DFE has several potential future applications in scientific research. It has been found to have antitumor properties, and further studies could explore its potential as a cancer treatment. Additionally, DFE could be used in the development of new drugs and therapies for various diseases. Further research could also explore the potential of DFE as a solvent for the extraction and purification of natural products. Finally, the synthesis of new derivatives of DFE could lead to the development of new compounds with unique properties and applications.

Scientific Research Applications

DFE has been widely used in scientific research due to its unique properties. It is an excellent solvent for a wide range of organic compounds and is particularly useful for the extraction and purification of natural products. DFE has also been used as a reagent in organic synthesis, and it has been found to be effective in various reactions, including the Grignard reaction, the Suzuki coupling reaction, and the Sonogashira coupling reaction.